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Compound of Interest

Compound Name: Boc-Glycine-13C

Cat. No.: B1602286

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-Glycine-13C. The following
procedures ensure safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Profile: Boc-Glycine-13C is a stable isotope-labeled form of N-(tert-
Butoxycarbonyl)glycine. While the 13C isotope is non-radioactive, the chemical properties of the
molecule dictate the necessary safety precautions.[1][2] The compound is a white powder and
is odorless.[3] It is important to handle it in a well-ventilated area and avoid dust formation.[3][4]

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended personal protective equipment
for handling Boc-Glycine-13C. Proper PPE is the first line of defense against potential exposure.
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Protection Type

Equipment

Specification

Purpose

Eye and Face

Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1 approved

Protects against
splashes and airborne

particles.

Face Shield

Recommended when
there is a significant

risk of splashing.

Hand Protection

Disposable Nitrile

Gloves

Standard laboratory

grade

Provides protection
against incidental skin
contact. Double
gloving is
recommended for

extended handling.

Body Protection

Laboratory Coat

Long-sleeved, knee-

length

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved

Respirator

N95 or higher

Required when
engineering controls
are insufficient to
control airborne dust,

or during spill cleanup.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational workflow is critical for minimizing risk and ensuring
experimental integrity.
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Caption: Workflow for Safe Handling of Boc-Glycine-13C.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1602286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol for Safe Handling:
e Preparation:

o Designate a specific area for handling Boc-Glycine-13C, preferably within a fume hood or

other ventilated enclosure.
o Assemble all necessary PPE as outlined in the table above.

o Gather all required laboratory equipment (spatulas, weigh boats, glassware, solvents,

etc.).

e Handling:

[e]

Put on all required personal protective equipment.

When weighing the solid compound, do so in a chemical fume hood or a ventilated

o

balance enclosure to minimize dust inhalation.

o

Handle the compound carefully to avoid generating dust.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

[¢]

o Post-Handling and Cleanup:

o After handling is complete, decontaminate all work surfaces with an appropriate solvent
and cleaning agent.

o Carefully remove PPE to avoid cross-contamination.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

As Boc-Glycine-13C contains a stable, non-radioactive isotope, its disposal is governed by its
chemical properties.
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Caption: Disposal Pathway for Boc-Glycine-13C Waste.

Disposal Protocol:

o Solid Waste:

o All disposable items contaminated with Boc-Glycine-13C (e.g., gloves, weigh boats, paper
towels) should be placed in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste:

o Unused solutions containing Boc-Glycine-13C should be collected in a compatible, sealed,
and labeled hazardous waste container.

o Do not pour solutions down the drain.

 Final Disposal:

o All waste must be disposed of as chemical waste in accordance with local, regional, and
national regulations. This should be handled by a certified chemical waste disposal

service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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